Cas no 1119-86-4 (1,2-Decanediol)

• Product Name: 1,2-Decanediol
• CAS No: 1119-86-4
• MF: C₁₀H₂₂O₂
• MW: 174.280483722687
• MDL: MFCD00010739
• CID: 40783
• PubChem ID: 79141
• Update Time: 2025-06-28

1,2-Decanediol Chemical and Physical Properties

Names and Identifiers

• 1,2-Decanediol
• 1,2-Dihydroxydecane
• decane-1,2-diol
• Decylene glycol
• YSRSBDQINUMTIF-UHFFFAOYSA-N
• NSC28662
• decane 1,2-diol
• PubChem12680
• EBD4470
• LS40490
• V2424
• D2720
• A802635
• DTXSID601009388
• SYMCLARIOL
• NSC 28662
• EINECS 214-288-2
• J-640309
• UNII-S57M60MI88
• EN300-267732
• 1,2-Decylene Glycol; 1,2-Dihydroxydecane; NSC 28662; SymClariol; n-Decane-1,2-diol
• 1119-86-4
• DECYLENE GLYCOL [INCI]
• SB47825
• Decane1,2diol
• SYMCLARIOL 344028
• J-800477
• 1,2-DECYLENE GLYCOL
• AS-56551
• D90105
• NSC-28662
• 1,2-Decanediol, 98%
• NS00045256
• DTXCID50894976
• AI3-16595
• Q27288644
• AKOS015900946
• SB47801
• CS-0198860
• MFCD00010739
• N-DECANE-1,2-DIOL
• DECYLENE GLYCOL [WHO-DD]
• CHEBI:143858
• SCHEMBL51461
• S57M60MI88

• MDL： MFCD00010739
• Inchi： 1S/C10H22O2/c1-2-3-4-5-6-7-8-10(12)9-11/h10-12H,2-9H2,1H3
• InChI Key： YSRSBDQINUMTIF-UHFFFAOYSA-N
• SMILES： OC(CO)CCCCCCCC

Computed Properties

• Exact Mass: 174.16200
• Monoisotopic Mass: 174.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 83.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Not determined
• Density: 0.9418 (rough estimate)
• Melting Point: 47.0 to 50.0 deg-C
• Boiling Point: 168°C/5mmHg(lit.)
• Flash Point: 113 ºC
• Refractive Index: 1.4561 (estimate)
• PSA: 40.46000
• LogP: 2.09020
• Solubility: Not determined

1,2-Decanediol Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1,2-Decanediol

1,2-Decanediol and Its Chemical Properties

1,2-Decanediol, with the CAS number 1119-86-4, is a diol compound characterized by its molecular formula C₁₀H₂₂O₂ and molecular weight of 218.29 g/mol. This compound is a linear diol with two hydroxyl groups positioned at the terminal carbon atoms of a decane chain. Its structural features make it a versatile intermediate in the synthesis of various organic compounds, including pharmaceuticals, polymers, and surfactants. Recent studies have highlighted its potential applications in the development of bioactive molecules and sustainable chemical processes.

Chemical Structure and Physical Characteristics

The 1,2-Decanediol molecule exhibits a straight-chain structure with hydroxyl functional groups at the 1st and 2nd carbon positions. This configuration imparts unique physical properties, such as a melting point of 14–16°C and a boiling point of 210–212°C. The compound is soluble in polar solvents like water and ethanol but has limited solubility in non-polar media. Its low volatility and high boiling point make it suitable for applications requiring thermal stability. The presence of hydroxyl groups also contributes to its reactivity, enabling it to participate in esterification, etherification, and polymerization reactions.

Applications in Pharmaceutical Research

In the field of pharmaceutical chemistry, 1,2-Decanediol has emerged as a valuable building block for the synthesis of bioactive compounds. Recent studies published in the Journal of Medicinal Chemistry (2023) have demonstrated its utility in the development of anti-inflammatory agents and antiviral drugs. For instance, researchers have utilized 1,2-Decanediol as a precursor to synthesize derivatives with enhanced solubility and bioavailability. These derivatives have shown promising results in preclinical trials for treating inflammatory diseases and viral infections. Additionally, its structural flexibility allows for modifications that optimize drug-target interactions, making it a critical component in rational drug design strategies.

Role in Polymer Science and Materials Engineering

The chemical versatility of 1,2-Decanediol extends to polymer science, where it serves as a monomer or crosslinking agent in the production of biodegradable polymers. A 2023 study in Advanced Materials explored its application in creating polyether-based materials with tunable mechanical properties. These polymers are being investigated for use in biomedical applications such as tissue engineering and drug delivery systems. The hydrophilic nature of 1,2-Decanediol enhances the biocompatibility of the resulting materials, while its low toxicity profile ensures safety for long-term use. Furthermore, its compatibility with green chemistry principles makes it an attractive alternative to traditional petrochemical-based polymers.

Environmental and Sustainability Considerations

As sustainability becomes a focal point in chemical research, 1,2-Decanediol has garnered attention for its role in eco-friendly processes. A 2023 review in Green Chemistry highlighted its potential in catalytic reactions that reduce energy consumption and waste generation. For example, its use in enzymatic reactions for the synthesis of functionalized compounds has shown a significant reduction in carbon footprint compared to conventional methods. Additionally, its biodegradability and low toxicity make it a preferred choice for developing sustainable chemical processes. These attributes align with global efforts to minimize environmental impact while maintaining industrial productivity.

Current Research and Future Directions

The ongoing exploration of 1,2-Decanediol has led to several breakthroughs in both academic and industrial settings. Recent advancements in synthetic methodologies have enabled the efficient production of complex molecules derived from this compound. For instance, a 2023 study in Organic Letters described a novel catalytic approach to functionalize 1,2-Decanediol into high-value chemicals with minimal by-products. Such innovations are critical for scaling up its applications in large-scale manufacturing. Future research directions include optimizing reaction conditions to improve yield and selectivity, as well as exploring its potential in emerging fields such as nanotechnology and smart materials.

Conclusion and Summary

1,2-Decanediol (CAS 1119-86-4) continues to play a pivotal role in advancing chemical science and technology. Its unique structural properties and reactivity have positioned it as a key intermediate in pharmaceutical, polymer, and environmental applications. As research progresses, the compound is expected to contribute to the development of novel therapeutics, sustainable materials, and eco-friendly processes. The integration of 1,2-Decanediol into interdisciplinary research efforts underscores its significance in addressing contemporary scientific challenges and fostering innovation in the chemical industry.

Summary of Key Points: 1. Chemical Structure and Properties: - 1,2-Decanediol is a straight-chain diol with hydroxyl groups at the terminal carbons. - Physical properties include a melting point of 14–16°C, a boiling point of 210–212°C, and moderate solubility in polar solvents. 2. Pharmaceutical Applications: - Used as a precursor for anti-inflammatory and antiviral drug derivatives. - Enhances solubility and bioavailability in drug development. 3. Polymer Science and Materials Engineering: - Serves as a monomer or crosslinking agent for biodegradable polymers. - Applications in tissue engineering and drug delivery systems due to its biocompatibility. 4. Sustainability and Environmental Impact: - Preferred in green chemistry due to low toxicity and biodegradability. - Facilitates eco-friendly processes with reduced carbon footprint. 5. Research and Future Prospects: - Recent studies focus on catalytic methods for functionalization and efficient synthesis. - Potential expansion into nanotechnology and smart materials. Conclusion: 1,2-Decanediol (CAS 1119-86-4) is a versatile compound with significant implications across multiple scientific disciplines. Its adaptability in pharmaceutical, polymer, and sustainable chemistry applications highlights its importance in driving innovation and addressing global challenges. Ongoing research is poised to unlock further potential, reinforcing its role as a critical component in modern chemical science.